Cas no 2137745-19-6 (Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl)-)

• Product Name: Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl)-
• CAS No: 2137745-19-6
• MF: C₉H₁₅ClN₂O
• MW: 202.681201219559
• CID: 5259267
• Update Time: 2025-08-04

Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl)-

• Inchi： 1S/C9H15ClN2O/c10-5-8(13)12-6-9(7-12)1-3-11-4-2-9/h11H,1-7H2
• InChI Key： MCHGBILNYOOASY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2(CCNCC2)C1)CCl

Additional information on Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl)-

Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl): A Comprehensive Overview

Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl), also known by its CAS number 2137745-19-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a spiro ring system and a chlorinated ethanone group. The combination of these structural elements contributes to its distinctive chemical properties and functional versatility.

The molecular structure of Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl) is intriguing due to the presence of a spiro ring system formed by the fusion of a three-membered and a five-membered ring. This spiro arrangement is further substituted with nitrogen atoms at positions 2 and 7, creating a diazaspiro framework. The ethanone group attached to this system introduces additional functionality, particularly through the carbonyl group and the chlorine substituent.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to adopt rigid conformations and exhibit unique pharmacokinetic properties. The presence of nitrogen atoms in the spiro system of Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl) suggests potential applications in medicinal chemistry, particularly as scaffolds for bioactive molecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the diazaspiro core. This is followed by functionalization to introduce the ethanone group with appropriate substitution patterns. Researchers have explored various synthetic strategies, including ring-closing metathesis and nucleophilic substitution reactions, to optimize the yield and purity of the compound.

In terms of applications, Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl) has shown promise in several areas:

• Pharmacology: The compound's unique structure makes it a potential candidate for drug development, particularly in targeting specific biological pathways or receptors.
• Catalysis: The nitrogen atoms in the spiro system could potentially act as Lewis bases or coordinating sites for catalytic applications.
• Materials Science: The rigid spiro structure might be useful in designing advanced materials with tailored mechanical or electronic properties.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl). These studies have provided insights into its potential as a building block for more complex molecules or as an intermediate in organic synthesis.

In conclusion, Ethanone, 2-chloro-1-(2,7-diazaspiro[3.5]non-2-yl), with its CAS number 2137745-19-6, represents an intriguing compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it a valuable subject for further research and development.